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Compound of Interest

Compound Name: potassium tetraperoxochromate

Cat. No.: B1173445

An in-depth technical guide on the magnetic properties of potassium tetraperoxochromate
(K3Cr(02)4) is presented for researchers, scientists, and drug development professionals. This
guide synthesizes available data, details experimental methodologies, and provides a visual
workflow for the characterization of this inorganic compound.

Core Magnetic Properties

Potassium tetraperoxochromate(V), K3[Cr(O2)4], is a red-brown solid that is a rare example
of a compound containing chromium in the +5 oxidation state.[1][2][3] Its magnetic behavior is
of significant interest due to the Cr(V) center, which possesses a 3d! electron configuration,
rendering the compound paramagnetic.[1] At low temperatures, antiferromagnetic exchange
interactions are observed between the Cr>* ions.[4]

Data Presentation

The magnetic characteristics of potassium tetraperoxochromate have been quantified
through various experimental techniques, and the key data are summarized in the table below.
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Magnetic Property Value Experimental Technique

Magnetic Susceptibility

Curie-Weiss Temperature (8) -2.7K Magnetic Susceptibility
Diamagnetic Contribution (xd) -1.5 x 10~4 cm3/mol Magnetic Susceptibility
Antiferromagnetic Ordering -

Temp. (TN) 0.38 K Specific Heat Measurement
Electron Paramagnetic

Resonance (EPR)

Powdered Sample in KsNbOs

all 1.9428 + 0.0005 EPR

gl 1.9851 + 0.0005 EPR

Al|(33Cr) +(36.3+0.5) x 10~ cm™1 EPR

A_L(%3Cr) +(11 £ 1) x 10~4 cm™? EPR

Aqueous Solution

giso 1.9712 + 0.0005 EPR

53Ais0 (18.6 + 0.5) x 10~4 cm~1 EPR

Exchange Interaction

Exchange Coupling Constant ) e

0) 1.35K Magnetic Susceptibility / EPR
Dipolar Field (Hp) 160 G EPR

Table 1: Summary of Quantitative Magnetic Data for Potassium Tetraperoxochromate(V).

Experimental Protocols

The elucidation of the magnetic properties of potassium tetraperoxochromate relies on
precise synthesis and characterization methods.
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Synthesis of Potassium Tetraperoxochromate(V)

The synthesis of K3[Cr(O2)4] is typically achieved through the reaction of a chromium(V1)
source with hydrogen peroxide under alkaline conditions at reduced temperatures.[2]

Materials:

Potassium chromate (K2CrOa)

30% Hydrogen peroxide (H2032)

Potassium hydroxide (KOH)

Distilled water

Ice bath

Procedure:

An alkaline solution of potassium chromate is prepared by dissolving K2CrO4 and KOH in
distilled water.

e The solution is cooled to 0 °C in an ice bath.

o Pre-cooled 30% hydrogen peroxide is added dropwise to the stirred, cold alkaline chromate
solution.

e The reaction is maintained at 0 °C, leading to the precipitation of dark red-brown crystals of
K3[Cr(O2)4].

e The product is isolated by filtration, washed sequentially with ice-cold distilled water, ethanol,
and diethyl ether.

e The final product is dried under vacuum.

Magnetic Susceptibility Measurements

Temperature-dependent magnetic susceptibility measurements are crucial for determining the
nature of magnetic ordering and are typically performed using a SQUID magnetometer.
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Instrumentation:
e Superconducting Quantum Interference Device (SQUID) Magnetometer
Procedure:

o Apowdered sample of Ks[Cr(O2)4] is loaded into a gelatin capsule or a similar sample holder
with known diamagnetic properties.

e The sample is placed within the SQUID magnetometer.

e The magnetic moment is measured as a function of temperature, typically from
approximately 2 K to 350 K, under a constant applied magnetic field.

e The raw data are corrected for the diamagnetic contributions from the sample holder and the
core electrons of the compound.

» The molar magnetic susceptibility (xM) is then analyzed by plotting 1/xM versus temperature
(T) and fitting the linear portion of the curve to the Curie-Weiss law, XM = C / (T - 6), to
extract the Curie constant (C) and the Weiss temperature (8).

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy provides detailed information about the electronic environment of the
unpaired electron in the Cr(V) center.

Instrumentation:

o EPR Spectrometer (e.g., X-band)

o Cryostat for variable temperature measurements
o Goniometer for single-crystal studies

Procedure:

o Powdered Sample: A small quantity of powdered Ks[Cr(O2)4], often diluted in a
diamagnetically isomorphic host such as KsNbOs to minimize spin-spin interactions, is
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placed in a quartz EPR tube. The spectrum is recorded at a fixed microwave frequency while

sweeping the external magnetic field.

» Single Crystal: A single crystal of the compound is mounted on a goniometer, which allows
for the precise rotation of the crystal within the magnetic field. EPR spectra are recorded at
various orientations to determine the anisotropy of the g-tensor and hyperfine coupling

tensor.

e The resulting spectra are analyzed to determine the principal g-values (g|| and g_L) and the
hyperfine coupling constants (A|| and A_L).

Mandatory Visualization

The logical flow of the experimental procedures for characterizing the magnetic properties of
potassium tetraperoxochromate is depicted in the following diagram.
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Experimental Workflow for Magnetic Characterization of K3Cr(02)4
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Caption: Experimental workflow for the synthesis and magnetic characterization of K3Cr(O2)4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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